Cas no 454473-62-2 (Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate)

• Product Name: Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate
• CAS No: 454473-62-2
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• MDL: MFCD03001294
• CID: 3143133
• PubChem ID: 2764403
• Update Time: 2025-05-20

Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate
• AKOS005071242
• 8R-0291
• Methyl1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate
• 454473-62-2
• MFCD03001294
• Methyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidine-4-carboxylate
• methyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-4-piperidinecarboxylate

• MDL： MFCD03001294
• Inchi： 1S/C11H15ClN2O2S/c1-16-10(15)8-2-4-14(5-3-8)7-9-6-13-11(12)17-9/h6,8H,2-5,7H2,1H3
• InChI Key： CZFIQNFGUCDBED-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCC(C(=O)OC)CC2)S1

Computed Properties

• Exact Mass: 274.0542766Da
• Monoisotopic Mass: 274.0542766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Boiling Point: 132°C 0,01mm

Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate

Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate

Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate, with the CAS number 454473-62-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety. The methyl ester group attached to the piperidine ring further enhances its chemical versatility, making it a valuable substrate for various synthetic transformations.

The synthesis of Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate involves a series of well-established organic reactions. The starting material typically includes a piperidine derivative, which undergoes alkylation or acylation to introduce the thiazole group. The presence of the chlorine atom in the thiazole ring adds to the compound's reactivity, enabling further functionalization. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

One of the most notable applications of this compound lies in its potential as a precursor in drug discovery. The thiazole ring is known for its ability to modulate biological activities, particularly in anti-inflammatory and antitumor contexts. Researchers have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific enzymes associated with chronic inflammatory diseases. Furthermore, preliminary in vitro studies suggest that this compound may possess selective cytotoxicity against certain cancer cell lines, making it a candidate for further preclinical evaluation.

The physical properties of Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate are well-documented. It exists as a crystalline solid with a melting point in the range of 180–190°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methyl ester group plays a crucial role in stabilizing the molecule's conformation, thereby influencing its reactivity towards nucleophilic attack. Additionally, molecular docking studies have highlighted potential binding modes of this compound with target proteins, further underscoring its potential as a lead molecule in drug design.

In terms of environmental impact, studies have been conducted to assess the biodegradability and ecotoxicity of Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation, with key degradation pathways involving hydrolysis and oxidative cleavage. Efforts are ongoing to develop more sustainable synthetic routes and waste management strategies to minimize its environmental footprint.

Looking ahead, the versatility of Methyl 1-((2-chlorothiazol-5-yl)methyl)piperidine-4-carboxylate positions it as a valuable tool in both academic research and industrial applications. Its unique combination of structural features and functional groups makes it an ideal candidate for exploring novel chemical reactions and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.